Cas no 887892-71-9 (2,5-dichloro-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide)

• Product Name: 2,5-dichloro-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• CAS No: 887892-71-9
• MF: C₁₄H₈Cl₂N₄O₂
• MW: 335.144920349121
• CID: 6598417
• PubChem ID: 4321868
• Update Time: 2025-05-21

2,5-dichloro-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• 887892-71-9
• 2,5-dichloro-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• 2,5-dichloro-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• AB00669165-01
• F0608-0931
• AKOS024586766

• Inchi： 1S/C14H8Cl2N4O2/c15-8-4-5-10(16)9(7-8)12(21)18-14-20-19-13(22-14)11-3-1-2-6-17-11/h1-7H,(H,18,20,21)
• InChI Key： SPWRMKKTNCEQQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NC1=NN=C(C2C=CC=CN=2)O1)=O)Cl

Computed Properties

• Exact Mass: 334.0024309g/mol
• Monoisotopic Mass: 334.0024309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-dichloro-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

Compound CAS No 887892-71-9: 2,5-Dichloro-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

Compound CAS No 887892-71-9, also known as 2,5-dichloro-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which incorporates a benzamide moiety and a 1,3,4-oxadiazole ring system. The presence of pyridine and chlorine substituents further enhances its chemical reactivity and biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the 1,3,4-oxadiazole core. This is achieved through the reaction of an appropriate diamine with carbon disulfide or other sulfur-containing reagents. The introduction of the pyridin-2-yl group is then carried out via nucleophilic substitution or coupling reactions. Finally, the benzamide moiety is appended to the oxadiazole ring using standard amide bond formation techniques.

Recent studies have highlighted the potential of CAS No 887892-71-9 as a promising candidate for use in pesticide development. Its ability to inhibit key enzymes involved in insect metabolism has been extensively documented in peer-reviewed journals. For instance, a 2023 study published in *Journal of Agricultural and Food Chemistry* demonstrated that this compound exhibits potent activity against several agricultural pests without causing significant harm to non-target organisms.

In addition to its pesticidal properties, CAS No 887892-71-9 has also shown potential in the field of medicinal chemistry. Researchers have explored its ability to modulate various cellular pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 article in *Medicinal Chemistry Communications* reported that this compound acts as a selective inhibitor of certain kinases involved in these conditions.

The structural versatility of CAS No 887892-71-9 makes it an ideal candidate for further exploration in drug discovery programs. Its ability to form hydrogen bonds and engage in π–π interactions allows it to interact with a wide range of biological targets. Moreover, its relatively low molecular weight and high solubility make it suitable for formulation into various dosage forms.

From an environmental standpoint, studies have shown that CAS No 887892-71-9 degrades rapidly under aerobic conditions, minimizing its persistence in soil and water systems. This biodegradability is a critical factor for its use in agricultural settings where environmental safety is paramount.

In conclusion, CAS No 887892-71-9 (2,5-dichloro-N-(5-(pyridin-2-yl)-1,3,4 oxadiazol 2 yl)benzamide) represents a significant advancement in the development of bioactive compounds with diverse applications. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable asset for both pharmaceutical and agrochemical industries. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in modern chemistry.